Cas no 1239015-83-8 ((S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole)
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
- BS-46271
- MFCD33395853
- (2S)-2-benzyl-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
- (4S)-4-benzyl-7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),5,9,11-tetraene
- (4S)-4-benzyl-7-thia-2,5-diazatricyclo[6.4.0.0?,?]dodeca-1(12),5,8,10-tetraene
- 1239015-83-8
- E75248
- CS-0145086
-
- Inchi: 1S/C16H14N2S/c1-2-6-12(7-3-1)10-13-11-18-14-8-4-5-9-15(14)19-16(18)17-13/h1-9,13H,10-11H2/t13-/m0/s1
- InChI Key: QYOVGGRICFJFEJ-ZDUSSCGKSA-N
- SMILES: S1C2C=CC=CC=2N2C1=N[C@@H](CC1C=CC=CC=1)C2
Computed Properties
- Exact Mass: 266.08776963g/mol
- Monoisotopic Mass: 266.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 40.9
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CY295-50mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 97% | 50mg |
461.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CY295-200mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 97% | 200mg |
1433.0CNY | 2021-07-17 | |
| Ambeed | A1371068-100mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 97% 99%ee | 100mg |
$46.0 | 2025-02-20 | |
| Ambeed | A1371068-250mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 97% 99%ee | 250mg |
$114.0 | 2025-02-20 | |
| Ambeed | A1371068-1g |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 97% 99%ee | 1g |
$455.0 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1239456-250mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 98% | 250mg |
$125 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239456-1g |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 98% | 1g |
$340 | 2023-09-04 | |
| Chemenu | CM555688-100mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 98% | 100mg |
$56 | 2023-11-21 | |
| Chemenu | CM555688-250mg |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 98% | 250mg |
$94 | 2023-11-21 | |
| Chemenu | CM555688-1g |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
1239015-83-8 | 98% | 1g |
$377 | 2023-11-21 |
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole: A Comprehensive Overview
The compound with CAS No. 1239015-83-8, commonly referred to as (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of imidazothiazoles, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure is characterized by a fused bicyclic system comprising a benzene ring and an imidazothiazole moiety, with a benzyl group attached at the 2-position. This configuration not only imparts stability to the molecule but also enhances its bioavailability and pharmacokinetic properties.
Recent studies have highlighted the importance of (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent antimicrobial activity, making it a promising candidate for the treatment of drug-resistant bacterial infections. Additionally, its ability to modulate key cellular pathways has led to investigations into its potential role in cancer therapy. Preclinical trials have shown that this compound can selectively target cancer cells while sparing healthy tissue, a property that is highly desirable in oncology drugs.
The synthesis of (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole involves a multi-step process that combines principles from both organic synthesis and stereochemistry. The use of chiral auxiliaries and asymmetric catalysis has enabled the efficient construction of the (S)-enantiomer, which is critical for achieving the desired biological activity. This approach not only ensures high yields but also minimizes waste, aligning with the principles of green chemistry.
In terms of applications, (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole has found utility in various areas beyond medicine. For instance, its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors. Researchers have explored its potential as a building block for constructing novel π-conjugated systems, which are essential for applications in electronics and optoelectronics.
The latest research on this compound has also shed light on its interactions with biological systems. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into its binding modes with target proteins. These findings have paved the way for rational drug design strategies aimed at optimizing its efficacy and reducing off-target effects.
In conclusion, (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its versatility across multiple scientific disciplines underscores its significance as a valuable tool in modern chemical research. As ongoing investigations continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing both medicine and materials science.
1239015-83-8 ((S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole) Related Products
- 114197-08-9
- 78291-90-4(IMIDAZO[2,1-B]BENZOTHIAZOLE, 2,3-DIHYDRO-)
- 790610-82-1(Imidazo[2,1-b]benzothiazol-6-amine, 2,3-dihydro-3-methyl- (9CI))
- 78291-99-3(7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine)
- 739320-60-6(Imidazo[2,1-b]benzothiazole,7-ethyl-2,3-dihydro-)
- 885051-07-0((+)-Benzotetramisole)
- 1203507-02-1((2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido2,1-b1,3benzothiazole)
- 78292-27-0(Imidazo[2,1-b]benzothiazol-6-amine, N-ethyl-2,3-dihydro-)
- 749160-15-4(Imidazo[2,1-b]benzothiazole,5-ethyl-2,3-dihydro-)
- 950194-37-3((-)-Benzotetramisole)